9-Oxo-9H-thioxanthene-3-carbonitrile 10,10-dioxide

• CAS RN: 51762-94-8
• Molecular Formula: C14H7NO3S
• Molecular Weight: 269.28 g/mol
• IUPAC Name: 9,10,10-trioxothioxanthene-3-carbonitrile
• InChI: InChI=1S/C14H7NO3S/c15-8-9-5-6-11-13(7-9)19(17,18)12-4-2-1-3-10(12)14(11)16/h1-7H
• InChI Key: KFTPXAFBDZWJNK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C#N
• Pictograms: Irritant

Description

9-Oxo-9H-thioxanthene-3-carbonitrile 10,10-dioxide is a chemical compound with the empirical formula C14H7NO3S. It has a molecular weight of 269.28. The CAS Number for this compound is 51762-94-8.

Physical And Chemical Properties Analysis

The compound has a melting point of 280-282 °C. More detailed physical and chemical properties were not available in the search results.

Synthesis routes and methods

Procedure details

3-Carbamoylthioxanthone-10,10-dioxide (32.5 g) was dissolved in dimethyl formamide (ca. 1 litre) and cooled to -10° C in a solid carbon dioxide ethanol bath. Thionyl chloride (80 ml) was then added dropwise over 0.5 hour, maintaining the internal temperature at -5° to -10° C. Stirring was continued at this temperature for a further 2 hours. The reaction mixture was then poured into ice-water. The precipitated solid was filtered off, washed well with water, and dried at 100° C. The resulting 3-cyanothioxanthone-10,10-dioxide had a melting point of 282- 283° C.